Cas no 372118-67-7 (pyrimidin-2-ylmethanamine hydrochloride)

• Product Name: pyrimidin-2-ylmethanamine hydrochloride
• CAS No: 372118-67-7
• MF: C₅H₈ClN₃
• MW: 145.590119361877
• MDL: MFCD08062208
• CID: 67885
• PubChem ID: 17848325
• Update Time: 2025-07-20

pyrimidin-2-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Pyrimidin-2-ylmethanamine hydrochloride
• 2-AMINOMETHYLPYRIMIDINE HYDROCHLORIDE
• 2-Aminomethylpyrimidine (hydrochloride)
• 2-Aminomethylpyrimidine HCl
• 2-Pyrimidinemethanamine Hydrochloride
• 2-(Aminomethyl)pyrimidine Hydrochloride
• 2-Pyrimidinemethanamine,hydrochloride
• 2-Pyrimidinemethanamine, monohydrochloride
• C5H8ClN3
• KSC497M6T
• 2-(Aminomethyl)pyrimidine HCl
• RZNKMZKAXJTLQR-UHFFFAOYSA-N
• BCP00118
• CA0178
• SB10019
• TRA0011282
• Pyrimidin-2-yl-methylamine hydrochloride
• EN300-366019
• pyrimidin-2-ylmethanamine;hydrochloride
• (pyrimidin-2-yl)methanamine hydrochloride
• AMY10885
• FT-0698330
• AC-25663
• MFCD08062208
• SCHEMBL4489525
• AC-22780
• 2-Pyrimidinemethanamine HCl
• 1-(pyrimidin-2-yl)methanamine hydrochloride (1:1)
• 1-(Pyrimidin-2-yl)methanamine--hydrogen chloride (1/1)
• DTXSID40591260
• CS-D1165
• Pyrimidin-2-ylmethanamine HCl
• 1-(2-pyrimidinyl)methanamine hydrochloride
• AKOS005254377
• GS-6561
• 372118-67-7
• PD020345
• SY019711
• 1-(2-Pyrimidinyl)methanamine hydrochloride (1:1)
• pyrimidin-2-ylmethanaminehydrochloride
• EC 692-058-4
• A15533
• 1-(PYRIMIDIN-2-YL)METHANAMINE HYDROCHLORIDE
• DB-014032
• A80031
• 692-058-4
• HY-60347A
• pyrimidin-2-ylmethanamine hydrochloride

• MDL： MFCD08062208
• Inchi： 1S/C5H7N3.ClH/c6-4-5-7-2-1-3-8-5;/h1-3H,4,6H2;1H
• InChI Key： RZNKMZKAXJTLQR-UHFFFAOYSA-N
• SMILES： Cl.N1C=CC=NC=1CN

Computed Properties

• Exact Mass: 145.04100
• Monoisotopic Mass: 145.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 58.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• Topological Polar Surface Area: 51.8A^2
• Isotope Atom Count: 0

Experimental Properties

• Melting Point: 220-230°C
• Boiling Point: 218.7°C at 760 mmHg
• Flash Point: 86.1°C
• PSA: 51.80000
• LogP: 1.43760

pyrimidin-2-ylmethanamine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on pyrimidin-2-ylmethanamine hydrochloride

Comprehensive Overview of Pyrimidin-2-ylmethanamine Hydrochloride (CAS No. 372118-67-7): Properties, Applications, and Industry Insights

Pyrimidin-2-ylmethanamine hydrochloride (CAS No. 372118-67-7) is a specialized organic compound with a molecular formula of C₅H₈N₃Cl. This pyrimidine derivative has garnered significant attention in pharmaceutical and agrochemical research due to its versatile structural framework. The compound features a pyrimidine ring core, a common motif in bioactive molecules, coupled with an amino-methyl functional group that enhances its reactivity and binding affinity.

In recent years, the demand for heterocyclic compounds like pyrimidin-2-ylmethanamine HCl has surged, driven by their applications in drug discovery and material science. Researchers frequently search for "pyrimidine-based building blocks" or "CAS 372118-67-7 solubility," reflecting the compound's utility in synthetic chemistry. Its hydrochloride salt form improves stability and solubility, making it preferable for formulation studies.

The synthesis of 372118-67-7 typically involves nucleophilic substitution or reductive amination of 2-cyanopyrimidine, followed by hydrochloric acid treatment. Analytical techniques such as HPLC, NMR, and mass spectrometry confirm its high purity (>98%), a critical parameter for regulatory compliance in Good Manufacturing Practice (GMP) settings. Users often inquire about "pyrimidin-2-ylmethanamine hydrochloride MSDS" or "storage conditions for CAS 372118-67-7," underscoring the need for proper handling protocols.

From a therapeutic perspective, pyrimidin-2-ylmethanamine serves as a precursor for kinase inhibitors and antiviral agents. Its structural similarity to purine bases allows it to interact with biological targets like DNA polymerases or ATP-binding sites. Industry forums frequently discuss "pyrimidine derivatives in cancer research" or "372118-67-7 supplier," highlighting its commercial relevance.

Environmental and sustainability considerations are also pivotal. Green chemistry approaches for synthesizing CAS 372118-67-7, such as catalytic hydrogenation or solvent-free reactions, align with the global push toward eco-friendly processes. Searches for "biodegradable pyrimidine compounds" or "green synthesis of 372118-67-7" reflect this trend.

In summary, pyrimidin-2-ylmethanamine hydrochloride (CAS No. 372118-67-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to sustainable material design—ensure its continued prominence in scientific and industrial arenas.